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Compound of Interest

Compound Name: Chlorfenethol

Cat. No.: B1668719 Get Quote

Disclaimer: Chlorfenethol is an obsolete insecticide and acaricide.[1] As a result,

comprehensive environmental fate and persistence data are largely unavailable in publicly

accessible scientific literature and regulatory databases. This guide synthesizes the available

information on Chlorfenethol's properties, provides predicted environmental behavior based

on related compounds, and details the standardized experimental protocols that would be used

to determine its environmental persistence.

Introduction to Chlorfenethol
Chlorfenethol, chemically known as 1,1-bis(4-chlorophenyl)ethanol, was formerly used to

control mites on ornamental plants, fruit trees, and other crops.[1] It is a non-systemic pesticide

with primary activity against the egg stage of mites.[1] Its use has been discontinued, and it is

no longer registered as a pesticide in many jurisdictions, including the United States.

Chemical and Physical Properties of Chlorfenethol
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Property Value Source

Chemical Formula C₁₄H₁₂Cl₂O PubChem

Molecular Weight 267.15 g/mol PubChem

Water Solubility Low [1]

Volatility Non-volatile [1]

Stability
Stable to alkali, may be

decomposed by acids.
PubChem

Predicted Environmental Persistence and Fate
Direct experimental data on the environmental half-life of Chlorfenethol in soil and aquatic

systems is not readily available. However, its environmental persistence can be inferred from

its chemical structure and the behavior of related organochlorine and chlorophenol compounds.

Organochlorine pesticides are known for their general persistence in the environment. Due to

its low water solubility and non-volatile nature, Chlorfenethol is expected to partition into soil

and sediment if released into the environment. Its persistence will be governed by microbial

degradation, as hydrolysis and photolysis are not expected to be rapid degradation pathways

for this class of compounds under typical environmental conditions.

Quantitative Data on Environmental Persistence
As previously noted, specific quantitative data on the environmental persistence of

Chlorfenethol, such as soil half-life (DT50) and aquatic degradation rates, are not available in

the reviewed literature. For a comprehensive environmental risk assessment, these values

would need to be determined experimentally. The following table indicates the data points that

would be collected.

Table 1: Environmental Persistence of Chlorfenethol (Data Not Available)
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Parameter Value Conditions
Environmental
Compartment

Soil Aerobic Half-Life

(DT50)
Data Not Available Soil

Soil Anaerobic Half-

Life (DT50)
Data Not Available Soil

Aquatic Aerobic Half-

Life (DT50)
Data Not Available Water

Aquatic Anaerobic

Half-Life (DT50)
Data Not Available Water/Sediment

Photolysis Half-Life

(DT50)
Data Not Available pH 7 Water

Hydrolysis Half-Life

(DT50)
Data Not Available pH 5, 7, 9 Water

Experimental Protocols for Determining
Environmental Persistence
The following sections describe standardized methodologies, based on OECD Guidelines for

the Testing of Chemicals, that would be employed to determine the environmental persistence

of Chlorfenethol.

Aerobic and Anaerobic Transformation in Soil
This protocol is based on OECD Guideline 307. It is designed to measure the rate of aerobic

and anaerobic degradation of a test substance in soil.

4.1.1 Experimental Workflow
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Preparation

Incubation Analysis
Data Interpretation

Collect and
characterize soil

Prepare radiolabeled
Chlorfenethol solution

Treat soil samples
with Chlorfenethol

Incubate aerobically
(dark, controlled T and moisture)

Incubate anaerobically
(flooded, N2 atmosphere)

Collect samples
at time intervals

Trap and quantify
¹⁴CO₂ (mineralization)

Extract soil samples
Analyze extracts for

parent and metabolites
(e.g., HPLC, GC-MS)

Determine degradation
kinetics (e.g., first-order)

Identify major
degradation products

Calculate DT50
and DT90 values

Chlorfenethol
(1,1-bis(4-chlorophenyl)ethanol)

Hydroxylated Intermediate
(e.g., Chlorocatechol derivative)

Monooxygenase/
Dioxygenase

Ring Cleavage Product
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(Ring Cleavage)

Further Degradation
(TCA Cycle Intermediates)

CO₂ + H₂O + Cl⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1668719?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1589.htm
https://www.benchchem.com/product/b1668719#environmental-persistence-of-chlorfenethol
https://www.benchchem.com/product/b1668719#environmental-persistence-of-chlorfenethol
https://www.benchchem.com/product/b1668719#environmental-persistence-of-chlorfenethol
https://www.benchchem.com/product/b1668719#environmental-persistence-of-chlorfenethol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

